molecular formula C5HCl2N3O B3309971 5,7-Dichlorooxazolo[5,4-D]pyrimidine CAS No. 944709-53-9

5,7-Dichlorooxazolo[5,4-D]pyrimidine

Cat. No. B3309971
CAS RN: 944709-53-9
M. Wt: 189.98 g/mol
InChI Key: RLOQLWRJZNTGQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,7-Dichlorooxazolo[5,4-D]pyrimidine is a chemical compound with the molecular formula C5HCl2N3O and a molecular weight of 189.99 . It is a derivative of the oxazolo[5,4-d]pyrimidine class .


Synthesis Analysis

The synthesis of oxazolo[5,4-d]pyrimidines, including this compound, has been achieved through two main approaches . One approach involves the cyclization of pyrimidine derivatives, resulting in the fused oxazole ring . The other approach involves the condensation of oxazole derivatives, leading to fused pyrimidine rings .


Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring fused with an oxazole ring . The molecule contains two chlorine atoms, three nitrogen atoms, and one oxygen atom .


Physical And Chemical Properties Analysis

This compound has a predicted density of 1.728±0.06 g/cm3 and a predicted pKa of -3.12±0.50 .

Future Directions

Oxazolo[5,4-d]pyrimidines, including 5,7-Dichlorooxazolo[5,4-D]pyrimidine, have potential applications in the development of new drugs due to their wide range of biological activities . Future research may focus on the synthesis of novel oxazolo[5,4-d]pyrimidine derivatives and the exploration of their biological activities .

properties

IUPAC Name

5,7-dichloro-[1,3]oxazolo[5,4-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5HCl2N3O/c6-3-2-4(11-1-8-2)10-5(7)9-3/h1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLOQLWRJZNTGQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC2=C(O1)N=C(N=C2Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5HCl2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001289405
Record name 5,7-Dichlorooxazolo[5,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001289405
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.98 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

944709-53-9
Record name 5,7-Dichlorooxazolo[5,4-d]pyrimidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=944709-53-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5,7-Dichlorooxazolo[5,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001289405
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5,7-Dichlorooxazolo[5,4-D]pyrimidine
Reactant of Route 2
Reactant of Route 2
5,7-Dichlorooxazolo[5,4-D]pyrimidine
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
5,7-Dichlorooxazolo[5,4-D]pyrimidine
Reactant of Route 4
5,7-Dichlorooxazolo[5,4-D]pyrimidine
Reactant of Route 5
Reactant of Route 5
5,7-Dichlorooxazolo[5,4-D]pyrimidine
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
5,7-Dichlorooxazolo[5,4-D]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.